Cas no 1429418-77-8 (1-methyl-5-nitro-1H-pyrazole-3-carbonyl chloride)

1-Methyl-5-nitro-1H-pyrazole-3-carbonyl chloride is a reactive heterocyclic compound primarily used as an intermediate in organic synthesis. Its key advantages include high reactivity due to the acyl chloride functional group, enabling efficient acylation reactions with nucleophiles such as amines or alcohols. The nitro group at the 5-position enhances electrophilicity, facilitating further functionalization. This compound is particularly valuable in pharmaceutical and agrochemical research for constructing pyrazole-based scaffolds. Its stability under controlled conditions ensures reliable handling in synthetic workflows. The structural features of this molecule make it a versatile building block for developing biologically active compounds, including potential drug candidates or specialty chemicals.

1-methyl-5-nitro-1H-pyrazole-3-carbonyl chloride structure

1429418-77-8 structure

Product Name:1-methyl-5-nitro-1H-pyrazole-3-carbonyl chloride

CAS No:1429418-77-8

MF:C₅H₄ClN₃O₃

MW:189.556559562683

MDL:MFCD24540512

CID:5150657

PubChem ID:90480916

Update Time:2026-03-03

1-methyl-5-nitro-1H-pyrazole-3-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

- 1-methyl-5-nitro-1H-pyrazole-3-carbonyl chloride
- MDL： MFCD24540512
- Inchi： 1S/C5H4ClN3O3/c1-8-4(9(11)12)2-3(7-8)5(6)10/h2H,1H3
- InChI Key： MUWIWZMOVMNPDN-UHFFFAOYSA-N
- SMILES： C(Cl)(C1C=C([N+]([O-])=O)N(C)N=1)=O

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 2

1-methyl-5-nitro-1H-pyrazole-3-carbonyl chloride Pricemore >>

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Enamine	EN300-232888-0.05g	1-methyl-5-nitro-1H-pyrazole-3-carbonyl chloride	1429418-77-8	95%	0.05g	$707.0	2024-06-19
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